Cas no 1805205-73-5 (2-(Bromomethyl)-6-(difluoromethyl)-3-hydroxy-5-methylpyridine)

2-(Bromomethyl)-6-(difluoromethyl)-3-hydroxy-5-methylpyridine is a versatile brominated pyridine derivative with a difluoromethyl substituent, offering unique reactivity for synthetic applications. The bromomethyl group serves as an effective electrophilic site for nucleophilic substitution reactions, enabling functionalization at the 2-position. The difluoromethyl moiety enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry and agrochemical development. The 3-hydroxy group provides a handle for further derivatization or coordination chemistry. This compound is particularly useful in the synthesis of heterocyclic frameworks, pharmaceuticals, and specialty chemicals, where precise structural modification is required. Its well-defined reactivity profile and stability under standard conditions make it a reliable intermediate for advanced organic synthesis.

2-(Bromomethyl)-6-(difluoromethyl)-3-hydroxy-5-methylpyridine structure

1805205-73-5 structure

Product Name:2-(Bromomethyl)-6-(difluoromethyl)-3-hydroxy-5-methylpyridine

CAS No:1805205-73-5

MF:C₈H₈BrF₂NO

MW:252.056028366089

CID:4888003

Update Time:2025-06-11

2-(Bromomethyl)-6-(difluoromethyl)-3-hydroxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Bromomethyl)-6-(difluoromethyl)-3-hydroxy-5-methylpyridine
- Inchi： 1S/C8H8BrF2NO/c1-4-2-6(13)5(3-9)12-7(4)8(10)11/h2,8,13H,3H2,1H3
- InChI Key： VGHNQNDDTSWUQX-UHFFFAOYSA-N
- SMILES： BrCC1=C(C=C(C)C(C(F)F)=N1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 170
XLogP3: 2.1
Topological Polar Surface Area: 33.1

2-(Bromomethyl)-6-(difluoromethyl)-3-hydroxy-5-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029029044-250mg	2-(Bromomethyl)-6-(difluoromethyl)-3-hydroxy-5-methylpyridine	1805205-73-5	95%	250mg	$989.80	2022-04-01
Alichem	A029029044-500mg	2-(Bromomethyl)-6-(difluoromethyl)-3-hydroxy-5-methylpyridine	1805205-73-5	95%	500mg	$1,701.85	2022-04-01
Alichem	A029029044-1g	2-(Bromomethyl)-6-(difluoromethyl)-3-hydroxy-5-methylpyridine	1805205-73-5	95%	1g	$2,779.20	2022-04-01

2-(Bromomethyl)-6-(difluoromethyl)-3-hydroxy-5-methylpyridine Related Literature

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Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-3-hydroxy-5-methylpyridine

Comprehensive Overview of 2-(Bromomethyl)-6-(difluoromethyl)-3-hydroxy-5-methylpyridine (CAS No. 1805205-73-5)

The compound 2-(Bromomethyl)-6-(difluoromethyl)-3-hydroxy-5-methylpyridine (CAS No. 1805205-73-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl and difluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in this compound is a key factor driving its utility in medicinal chemistry. Fluorine incorporation is a trending topic in drug design, as it often improves pharmacokinetic properties. This aligns with the growing interest in AI-driven drug discovery, where compounds like 2-(Bromomethyl)-6-(difluoromethyl)-3-hydroxy-5-methylpyridine are screened for novel therapeutic targets.

From a synthetic perspective, the bromomethyl functionality offers versatile reactivity, enabling further derivatization through nucleophilic substitution or cross-coupling reactions. This makes the compound a valuable building block for constructing complex molecules. The 3-hydroxy-5-methylpyridine core further enhances its applicability, as it can participate in hydrogen bonding and metal coordination, which are critical for interactions with biological targets.

The compound's relevance extends to agrochemical research, where halogenated pyridines are explored for their pesticidal and herbicidal properties. With increasing global focus on sustainable agriculture, researchers are investigating eco-friendly alternatives, and 2-(Bromomethyl)-6-(difluoromethyl)-3-hydroxy-5-methylpyridine could play a role in developing next-generation crop protection agents. This ties into broader discussions about green chemistry and the reduction of environmental impact in chemical synthesis.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, which are critical for reproducible research outcomes. The compound's stability under various conditions is also a subject of study, particularly for industrial-scale applications.

In the context of personalized medicine, the exploration of niche intermediates like 2-(Bromomethyl)-6-(difluoromethyl)-3-hydroxy-5-methylpyridine highlights the importance of tailored chemical solutions. As the pharmaceutical industry shifts toward precision therapies, the demand for structurally diverse and functionally rich building blocks is expected to grow. This compound exemplifies the innovation driving modern synthetic chemistry.

For researchers seeking reliable sources of CAS No. 1805205-73-5, it is crucial to partner with reputable suppliers who adhere to stringent quality control standards. The compound's handling and storage require attention to detail, given its reactive functional groups. Proper documentation and safety protocols are essential to ensure its effective use in laboratory settings.

In summary, 2-(Bromomethyl)-6-(difluoromethyl)-3-hydroxy-5-methylpyridine represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug development to agrochemical innovation, underscore its importance in contemporary research. As scientific advancements continue to unfold, this compound is poised to remain a topic of interest for years to come.